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Compound of Interest

Compound Name: 7-Chloro-1-ethyl-4-azaindole
Cat. No.: B15335615
Get Quote

Executive Summary

7-Chloro-1-ethyl-4-azaindole (CAS: 1783661-21-1) is a specialized heterocyclic building block
utilized primarily in the synthesis of kinase inhibitors and complex pharmaceutical
intermediates.[1][2] Belonging to the 1H-pyrrolo[3,2-b]pyridine class (4-azaindoles), this
scaffold offers distinct electronic properties compared to the more common 7-azaindole
isomers, making it a critical tool for scaffold hopping in drug discovery.[1]

This guide provides a technical framework for sourcing this compound, validating its quality,
and understanding its synthesis-derived impurity profile. It moves beyond a simple directory to
establish a Quality-Driven Sourcing Protocol (QDSP).

Chemical Identity Card
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Property Specification

Chemical Name 7-Chloro-1-ethyl-1H-pyrrolo[3,2-b]pyridine
Common Name 7-Chloro-1-ethyl-4-azaindole

CAS Number 1783661-21-1

Parent Scaffold 7-Chloro-4-azaindole (CAS: 357263-48-0)
Molecular Formula CoHoCIN2

Molecular Weight 180.63 g/mol

SMILES CCN1C=CC2=NC=CC(Cl)=C21

Sourcing Strategy: The "Buy vs. Make" Matrix

Sourcing this specific ethylated derivative presents a challenge: while the parent scaffold (7-
chloro-4-azaindole) is widely available, the 1-ethyl derivative is often a "make-to-order" or
catalog item with variable stock.[1]

Supplier Landscape Analysis

Suppliers for this compound fall into three distinct tiers based on stock reliability and technical
capability.

» Tier 1: Global Catalog Aggregators (High Reliability)[1]

o

Examples:BLDpharm, VulcanChem, ChemSrc network partners.

o

Pros: Standardized CoAs, established logistics.

[¢]

Cons: Higher unit cost; often re-package material from synthesis labs.[1]

[¢]

Strategy: Best for milligram to gram-scale discovery needs.[1]
 Tier 2: Building Block Specialists (Moderate Reliability)

o Examples:AK Scientific, Combi-Blocks (often stock the parent), Enamine.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.bldpharm.com/products/1547041-34-8.html
https://www.bldpharm.com/products/1547041-34-8.html
https://www.bldpharm.com/products/1547041-34-8.html
https://www.bldpharm.com/products/1547041-34-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15335615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Pros: High chemical expertise; likely to have the parent in stock for rapid custom
synthesis.

o Cons: Lead times can vary if "In Stock" actually means "Synthesis on Demand."

e Tier 3: Custom Synthesis CROs (High Control)

o Strategy: If >100g is required, purchase the parent 7-Chloro-4-azaindole (CAS 357263-48-
0) and perform the alkylation in-house or contract a CRO.[1] This offers the highest control
over impurity profiles.

Sourcing Decision Workflow

The following diagram illustrates the logical flow for selecting a sourcing route based on scale
and purity requirements.
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Requirement: 7-Chloro-1-ethyl-4-azaindole
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Figure 1: Decision logic for sourcing 7-Chloro-1-ethyl-4-azaindole based on scale and

availability.

Technical Validation & Quality Control

Trusting a Certificate of Analysis (CoA) is insufficient for this compound due to the risk of

regioisomer contamination during the alkylation process.

Critical Quality Attributes (CQAS)

Attribute Specification Rationale
Darkening indicates oxidation
Appearance White to pale yellow solid or residual iodine (if Et-1 used).
[1]
' Critical for biological assay
Purity (HPLC) > 97.0% (Area %)

consistency.[1]

Regioisomer Content

<0.5%

N4-ethylation (pyridinium salt)
or C-alkylation byproducts.[1]

Residual Solvents

DMF/DMSO < Class 2 limits

High boiling point solvents are
common contaminants in

alkylation.[1]

Water Content

< 0.5%

Hygroscopicity check; affects

stoichiometric precision.

Analytical Protocols
Protocol A: HPLC Purity Assessment

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

o Mobile Phase:

o A: Water + 0.1% Formic Acid.[1]

o B: Acetonitrile + 0.1% Formic Acid.[1]
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e Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV @ 254 nm (aromatic core) and 220 nm (amide bonds/impurities).

e Success Criteria: Main peak retention time consistent with standard; no secondary peak >1%
with similar UV spectrum (indicative of isomer).

Protocol B: 1H-NMR Identity & Regioisomer Check

The most critical check is confirming the ethyl group is on the pyrrole nitrogen (N1) and not the
pyridine nitrogen (N4).[1]

e Solvent: DMSO-ds.
» Key Signals:
o N1-Ethyl: Look for a quartet (~4.2 ppm) and triplet (~1.4 ppm).[1]

o Aromatic Region: The C2-H and C3-H protons of the pyrrole ring should show distinct
coupling.[1]

o Differentiation: N4-alkylation (quaternization) causes a significant downfield shift of the
pyridine protons due to the positive charge.[1] If the pyridine protons are in the standard
range (7.0 - 8.5 ppm), N1-alkylation is confirmed.[1]

Synthesis Context & Impurity Profile

Understanding how the supplier makes the compound allows you to predict what impurities
might be present.

Synthesis Route

The commercial route almost invariably proceeds via nucleophilic substitution (Sn2):
o Starting Material: 7-Chloro-1H-pyrrolo[3,2-b]pyridine (CAS 357263-48-0).[1][3]
» Reagents: Ethyl lodide (or Bromide), Base (Cs2COs, NaH, or KOH).

e Solvent: DMF or THF.
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Impurity Origins[1]

o Impurity A (Starting Material): Unreacted 7-Chloro-4-azaindole.[1]
o Detection: HPLC (shorter retention time due to lack of ethyl group).
e Impurity B (Regioisomer): N4-ethylation.[1]

o Mechanism:[1] The pyridine nitrogen is less nucleophilic than the deprotonated pyrrole
nitrogen, but under aggressive conditions (high heat, strong alkylating agents), N4-
alkylation can occur.

o Detection: 1H-NMR (Deshielded aromatic protons).
e Impurity C (Halides): Residual lodide/Bromide.[1]

o Risk:[1] Can interfere with subsequent Palladium-catalyzed cross-couplings (poisoning the
catalyst).[1]

Synthesis Workflow Visualization
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Figure 2: Synthesis pathway and origin of critical impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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